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Compound of Interest

Compound Name:
N-Methoxy-N,1-

dimethylpiperidine-4-carboxamide

Cat. No.: B1323206 Get Quote

In-Depth Technical Guide: N-Methoxy-N,1-
dimethylpiperidine-4-carboxamide
This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, physicochemical properties, and a representative synthesis protocol for N-
Methoxy-N,1-dimethylpiperidine-4-carboxamide. This information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Nomenclature and Structure
N-Methoxy-N,1-dimethylpiperidine-4-carboxamide is a key chemical intermediate, notably

used in the synthesis of the anti-migraine medication, Lasmiditan.[1] Its unambiguous

identification is crucial for researchers and chemists.

IUPAC Name: N-methoxy-N,1-dimethylpiperidine-4-carboxamide

CAS Number: 215950-19-9[1][2][3][4]

Synonyms: 4-Piperidinecarboxamide, N-methoxy-N,1-dimethyl-; 1-methyl-piperidine-4-

carboxylic acid methoxy-methyl-amide[2][5]
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The chemical structure consists of a piperidine ring N-substituted with a methyl group. At the 4-

position of the piperidine ring, there is a carboxamide group which is N-substituted with both a

methoxy and a methyl group. This specific amide is known as a Weinreb amide, a functional

group that is particularly useful in organic synthesis for the formation of ketones.

Synthesis Workflow for N-Methoxy-N,1-dimethylpiperidine-4-carboxamide

Start Materials:
1-Methylpiperidine-4-carboxylic acid

N,O-dimethylhydroxylamine HCl

Activation of Carboxylic Acid
(e.g., with thionyl chloride or a coupling agent)

Neutralization of
N,O-dimethylhydroxylamine

Amide Bond Formation
(Coupling Reaction)

Reaction Work-up
(Quenching and Extraction)

Purification
(e.g., Column Chromatography)

Final Product:
N-Methoxy-N,1-dimethylpiperidine-

4-carboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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